Cas no 2229030-38-8 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine
• CAS No: 2229030-38-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6212843
• PubChem ID: 165695934
• Update Time: 2025-06-12

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine
• EN300-1731356
• 2-[(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxy]ethan-1-amine
• 2229030-38-8

• Inchi： 1S/C10H19N3O/c1-10(2,3)9-8(14-6-5-11)7-13(4)12-9/h7H,5-6,11H2,1-4H3
• InChI Key： AQQWIMSHTQEMBQ-UHFFFAOYSA-N
• SMILES： O(CCN)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine

Research Briefing on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine (CAS: 2229030-38-8)

In recent years, the compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine (CAS: 2229030-38-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and amine-functionalized side chain, has shown promising potential in various therapeutic applications. The unique structural features of this compound, including the tert-butyl group and the ether linkage, contribute to its distinct pharmacological properties, making it a subject of intense investigation.

Recent studies have focused on elucidating the biological activity and mechanism of action of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine. One notable area of research involves its role as a modulator of specific signaling pathways, particularly those related to inflammation and immune response. Preliminary findings suggest that this compound exhibits inhibitory effects on key enzymes involved in inflammatory cascades, positioning it as a potential candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine has also been explored for its potential in oncology. Recent in vitro and in vivo studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, with minimal cytotoxicity to normal cells. This selective activity is believed to be mediated through the compound's interaction with specific molecular targets, although further research is required to fully elucidate the underlying mechanisms.

The synthesis and optimization of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine have also been a focal point of recent investigations. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating its use in preclinical studies. Moreover, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological profile, paving the way for the development of more potent derivatives.

Despite the promising findings, challenges remain in the clinical translation of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance this compound toward clinical trials.

In conclusion, 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxyethan-1-amine represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on refining its pharmacological properties, elucidating its mechanisms of action, and evaluating its safety and efficacy in relevant disease models. The insights gained from these efforts will be instrumental in determining the clinical viability of this promising compound.